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Compound of Interest

Compound Name: 1,2-Bis(triethoxysilyl)ethane

Cat. No.: B100286

The presence of the covalent Si-CH2-CH2-Si linkage is the defining feature of BTESE-derived
materials. Unlike traditional silica materials synthesized from precursors like tetraethoxysilane
(TEOS), which create a rigid, purely inorganic Si-O-Si network, the ethylene bridge introduces
organic character directly into the material's backbone. This hybrid organic-inorganic nature is
fundamental to its properties.

The Si-C bond is generally stable under hydrolytic conditions, which allows for the formation of
these hybrid materials through sol-gel processes without cleavage of the bridge.[1] This
stability is crucial for the integrity and durability of the final material.

Key Attributes Conferred by the Ethylene Bridge:

 Flexibility: The ethylene bridge provides a degree of conformational freedom to the silicate
network, making the resulting material less brittle than purely inorganic silica.

» Hydrophobicity: The organic -CH2-CH2- groups are nonpolar, which increases the
hydrophobicity of the material.[2] This property is critical for applications requiring
hydrothermal stability, as it protects the Si-O-Si bonds from hydrolytic attack.

o Controlled Porosity: The ethylene bridge acts as a network-forming component that
influences the final pore structure of the material. Materials derived from BTESE have larger
pores than those derived from TEOS.[2] This allows for the tuning of pore sizes for specific
molecular separation applications.
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Impact on Material Properties

The structural characteristics imparted by the ethylene bridge have a direct and significant
impact on the thermal, mechanical, and dielectric properties of BTESE-derived materials.

Thermal and Hydrothermal Stability

BTESE-derived materials exhibit enhanced thermal and oxidation stability. While the organic
ethane groups typically begin to decompose at temperatures above 300°C, studies have
shown that firing at much higher temperatures (550-700°C) under a nitrogen atmosphere can
lead to membranes with superior thermal and oxidation resistance.[2][3][4][5] This high-
temperature treatment increases the cross-linking of the network and results in a material with
a large carbon/silicon ratio, contributing to its stability.[3]

The hydrophobicity provided by the ethylene bridge is a key factor in the enhanced
hydrothermal stability of BTESE-derived materials compared to TEOS-derived silica.[2] The
organic groups shield the Si-O-Si network from water, preventing degradation in humid
environments.

Mechanical Properties

The incorporation of the flexible ethylene bridge into the silica network influences the
mechanical properties of the resulting films. Organosilicate glasses (OSGs) derived from
precursors like BTESE generally have a lower elastic modulus and hardness compared to
dense silicon dioxide. However, they offer improved fracture toughness, making them less
prone to cracking.

The mechanical properties are also closely linked to the porosity of the material. For
mesoporous ethylene-bridged organosilica films, specific mechanical properties have been
reported.

Dielectric Properties

BTESE is a key precursor in the fabrication of low-k dielectric materials, which are essential for
reducing parasitic capacitance in modern microelectronics.[6] The incorporation of organic
groups like the ethylene bridge lowers the dielectric constant of the silica matrix. This is
because the organic components have a lower polarizability than the Si-O bonds and their
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presence can increase the free volume (porosity) within the material. The ultimate low-k
material is air, with a dielectric constant of approximately 1.[6] By creating a porous structure,
the overall dielectric constant of the material can be significantly reduced.

Quantitative Data on BTESE-Derived Material
Properties

The following tables summarize key quantitative data for BTESE-derived materials and provide

a comparison with other relevant materials.

Table 1. Mechanical Properties of Organosilicate Films

Young's . .
. Hardness (H) Dielectric
Material Type Modulus (E) Reference
[GPa] Constant (k)
[GPa]
Mesoporous
Ethylene-Bridged 6.27 0.58 1.80 [7]
Organosilica
Annealed
Mesoporous
Ethylene-Bridged 9.1 ~0.8 1.92 [7]
Organosilica
(500°C)

Table 2: Gas Separation Performance of BTESE-Derived Membranes

Membrane Hz Permeance
. H2/CHa H2/CFa4
Firing [mol m—2s—* . . Reference
Selectivity Selectivity
Temperature Pa—]
300°C - ~30 ~200 [3][8]
550°C (under N2
_ - ~100 ~2000 [3][8]
then air)
700°C ~10-6 ~100 - [3][8]
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Experimental Protocols

Synthesis of BTESE-Derived Organosilica Membranes
(Sol-Gel Method)

This protocol describes a typical sol-gel synthesis for preparing a BTESE-derived membrane.
e Sol Preparation:
o A BTESE precursor is dissolved in ethanol.

o A mixture of water and a mineral acid catalyst (e.g., nitric acid) is added dropwise to the
BTESE solution while stirring. The molar ratio of BTESE:H20:acid is a critical parameter
that influences the final pore structure.

o The solution is stirred for several hours to facilitate hydrolysis and condensation reactions.
e Coating:

o A porous support (e.g., a-alumina) is dip-coated or spin-coated with the prepared sol.

o The coated support is dried to remove the solvent.
 Calcination:

o The dried membrane is subjected to a heat treatment (calcination) in a controlled
atmosphere (e.g., nitrogen or air).

o The calcination temperature is a crucial parameter that affects the degree of cross-linking
and the thermal stability of the final membrane. Temperatures typically range from 300°C
to 700°C.[2][3][4][5][8]

Characterization Techniques

o Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the chemical bonds
present in the material and to confirm the incorporation of the ethylene bridge into the silica
network.
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e Thermogravimetric Analysis (TGA): Employed to evaluate the thermal stability of the material
by measuring its weight loss as a function of temperature.

e Nitrogen Adsorption-Desorption: Used to determine the surface area, pore volume, and pore
size distribution of the porous material.

e Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM): Used to
visualize the morphology and structure of the membranes and films.

» Nanoindentation: A technigue used to measure the Young's modulus and hardness of thin
films.

Potential Applications in Drug Development
While the primary applications of BTESE-derived materials are in materials science, their
unique properties suggest potential for use in the biomedical field, including drug development.

e Biocompatibility: BTESE-derived materials have been noted for their biocompatibility.[3]

e Drug Delivery Vehicles: The well-defined porous structure of mesoporous organosilicas
derived from BTESE makes them potential candidates for hosting and delivering therapeutic
agents. The ability to tune the pore size could allow for the controlled release of drugs of
different molecular sizes.

» Surface Functionalization: The surface of BTESE-derived materials can be functionalized
with various organic groups, such as amines, to facilitate the attachment of biomolecules or
to modify the surface properties for specific biological interactions.

Further research is needed to fully explore the potential of BTESE-derived materials in drug
delivery and other biomedical applications.

Visualizations
Chemical Structure of BTESE and its Polymerized
Network

Caption: From BTESE monomer to a cross-linked organosilicate network.
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Sol-Gel Workflow for BTESE Membrane Fabrication

Start:
BTESE Precursor

Sol Preparation:
Hydrolysis & Condensation
in Ethanol/Water/Acid

i

Coating:
Dip-coating or Spin-coating
on Porous Support

i

Drying:
Solvent Evaporation

i

Calcination:
High-Temperature Treatment
(e.g., 300-700°C)

Final Product:
BTESE-Derived
Organosilica Membrane

Click to download full resolution via product page

Caption: A typical workflow for fabricating BTESE membranes via the sol-gel method.
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Influence of Ethylene Bridge on Material Properties

Ethylene Bridge
(-CH2-CH2-)

Increased Flexibility Increased Hydrophobicity Controlled Porosity

Improved Mechanical Enhanced Hydrothermal Low Dielectric Molecular Separation
Properties (Toughness) Stability Constant (Gas/Liquid)

Click to download full resolution via product page

Caption: The ethylene bridge's influence on the key properties of BTESE materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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